Cas no 81475-22-1 (4-tert-Butylcalix5arene)

4-tert-Butylcalix[5]arene is a macrocyclic compound belonging to the calixarene family, characterized by a five-phenol unit structure with tert-butyl substituents at the para positions. Its rigid, bowl-shaped architecture enables selective molecular recognition, making it valuable in host-guest chemistry and supramolecular applications. The tert-butyl groups enhance solubility in organic solvents while maintaining structural stability. This compound exhibits strong binding affinity for neutral and ionic species, particularly alkali and transition metals, due to its well-defined cavity. It is commonly employed in sensor development, catalysis, and separation processes. Its synthetic versatility allows for further functionalization, broadening its utility in materials science and nanotechnology.
4-tert-Butylcalix5arene structure
4-tert-Butylcalix5arene structure
Product Name:4-tert-Butylcalix5arene
CAS No:81475-22-1
MF:C55H70O5
MW:811.141316890717
MDL:MFCD00210028
CID:986785
PubChem ID:87565076
Update Time:2025-10-10

4-tert-Butylcalix5arene Chemical and Physical Properties

Names and Identifiers

    • p-tert-butylcalix[5]arene
    • 4-tert-Butylcalix[5]arene
    • 5,11,17,23,29-pentakis(1,1-dimethylethyl)-35,36,37,38,39-pentahydroxycalix[5]arene
    • B2221
    • para-tert-butylcalix[5]arene
    • Penta-tert-butyl(pentahydroxy)calix[5]arene
    • p-t-butylcalix[5]arene
    • p-tert-butylcalix<5>arene
    • 5,11,17,23,29-Pentakis(1,1-dimethylethyl)hexacyclo[25.3.1.13,7.19,13.115,19.121,25]pentatriaconta-1(31),3,5,7(35),9,11,13(34),15,17,19(33),21,23,25(32),27,29-pentadecaene-31,32,33,34,35-pentol (ACI)
    • 5,11,17,23,29-PENTA-TERT-BUTYLHEXACYCLO[25.3.1.1(3),?.1?,(1)(3).1(1)?,(1)?.1(2)(1),(2)?]PENTATRIACONTA-1(31),3,5,7(35),9,11,13(34),15(33),16,18,21(32),22,24,27,29-PENTADECAENE-31,32,33,34,35-PENTOL
    • 4-tert-Butylcalix(5)arene
    • MFCD00210028
    • CS-0366751
    • F1170-0408
    • 5,11,17,23,29-pentatert-butylhexacyclo[25.3.1.13,7.19,13.115,19.121,25]pentatriaconta-1(30),3,5,7(35),9,11,13(34),15,17,19(33),21(32),22,24,27(31),28-pentadecaene-31,32,33,34,35-pentol
    • 5,11,17,23,29-penta-tert-butylhexacyclo[25.3.1.1?,?.1?,??.1??,??.1??,??]pentatriaconta-1(31),3,5,7(35),9(34),10,12,15,17,19(33),21(32),22,24,27,29-pentadecaene-31,32,33,34,35-pentol
    • AKOS025213645
    • D88908
    • 81475-22-1
    • DTXSID60369362
    • 4-tert-Butylcalix5arene
    • MDL: MFCD00210028
    • Inchi: 1S/C55H70O5/c1-51(2,3)41-21-31-16-33-23-42(52(4,5)6)25-35(47(33)57)18-37-27-44(54(10,11)12)29-39(49(37)59)20-40-30-45(55(13,14)15)28-38(50(40)60)19-36-26-43(53(7,8)9)24-34(48(36)58)17-32(22-41)46(31)56/h21-30,56-60H,16-20H2,1-15H3
    • InChI Key: HTJNUHSOASZVHV-UHFFFAOYSA-N
    • SMILES: OC1C2CC3C(O)=C(CC4C(O)=C(CC5C(O)=C(CC6C(O)=C(CC=1C=C(C(C)(C)C)C=2)C=C(C(C)(C)C)C=6)C=C(C(C)(C)C)C=5)C=C(C(C)(C)C)C=4)C=C(C(C)(C)C)C=3

Computed Properties

  • Exact Mass: 810.52200
  • Monoisotopic Mass: 810.52232533g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 60
  • Rotatable Bond Count: 5
  • Complexity: 1080
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 101
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 16.2

Experimental Properties

  • Color/Form: Beige crystal
  • Density: 0.9315 (rough estimate)
  • Melting Point: 310-312 °C(lit.)
  • Boiling Point: 748.21°C (rough estimate)
  • Refractive Index: 1.5730 (estimate)
  • PSA: 101.15000
  • LogP: 12.96950
  • Solubility: Not determined

4-tert-Butylcalix5arene Security Information

4-tert-Butylcalix5arene Pricemore >>

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4-tert-Butylcalix5arene Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Ethanol ;  10 min, rt
1.2 Reagents: Lithium iodide Solvents: Ethanol ,  Water ;  12 - 24 h, reflux
1.3 Reagents: Hydrochloric acid Solvents: Water ;  < pH 7, rt
Reference
Casting heteracalixarenes from calixarene templates: a unique synthetic strategy
Patel, Mitesh H.; et al, Chemical Communications (Cambridge, 2009, (5), 586-588

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: Acetone ;  10 - 24 h, reflux
2.1 Reagents: Sulfur dichloride Solvents: Dichloromethane ;  2 h, 0 °C; 2 h, reflux; reflux → rt
2.2 Reagents: Water ;  0 °C
3.1 Solvents: Ethanol ;  10 min, rt
3.2 Reagents: Lithium iodide Solvents: Ethanol ,  Water ;  12 - 24 h, reflux
3.3 Reagents: Hydrochloric acid Solvents: Water ;  < pH 7, rt
Reference
Casting heteracalixarenes from calixarene templates: a unique synthetic strategy
Patel, Mitesh H.; et al, Chemical Communications (Cambridge, 2009, (5), 586-588

Production Method 3

Reaction Conditions
1.1 Catalysts: Tin tetrachloride Solvents: Dichloromethane ;  15 °C; 30 min, 15 °C
1.2 Solvents: Dichloromethane ;  4 h, 15 °C; 16 h, 15 °C
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
An expedient one-pot synthesis of para-tert-butylcalix[8]- and [9]arene
Bew, Sean P.; et al, Chemical Communications (Cambridge, 2007, (9), 975-977

Production Method 4

Reaction Conditions
1.1 Catalysts: Ferrocenium tetrafluoroborate Solvents: Dichloromethane ;  60 min, 120 °C
Reference
Synthesis and reactions of calixarenes using microwave irradiation
Bew, Sean P.; et al, Polymer Preprints (American Chemical Society, 2008, 49(2), 957-958

Production Method 5

Reaction Conditions
1.1 Catalysts: Lithium hydroxide Solvents: Tetralin ,  Water ;  15 - 30 min, 95 °C; 95 °C → 85 °C; 1.5 h, 85 °C; 85 °C → 230 °C; 5 min, 230 °C → 190 °C; 10 min, 185 - 190 °C; 180 °C → 160 °C; 3 h, 160 °C
Reference
A flexible self-folding receptor for coronene
Lozano, David; et al, Chemical Science, 2019, 10(44), 10351-10355

Production Method 6

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Tetralin
Reference
The one-step synthesis of p-tert-butylcalix[5]arene
Stewart, Donald R.; et al, Organic Preparations and Procedures International, 1993, 25(1), 137-9

Production Method 7

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Tetralin ,  Water ;  453 K
1.2 Reagents: Hydrochloric acid Solvents: Chloroform ,  Water ;  neutralized
Reference
Crystal Structure at the Origin of the Thermal Stability and Large Enthalpy of Fusion and Sublimation Values of Calixarenes
Galindo-Garcia, Ulises; et al, Crystal Growth & Design, 2020, 20(2), 1302-1310

Production Method 8

Reaction Conditions
1.1 Catalysts: Trifluoroacetic acid Solvents: Chloroform ;  rt; 1 h, rt
Reference
Quantitative and convergent synthesis of p-t-butylcalix[8]arene
Falana, Olusegun M.; et al, Tetrahedron Letters, 2015, 56(23), 3240-3242

Production Method 9

Reaction Conditions
1.1 Reagents: Sulfur dichloride Solvents: Dichloromethane ;  2 h, 0 °C; 2 h, reflux; reflux → rt
1.2 Reagents: Water ;  0 °C
2.1 Solvents: Ethanol ;  10 min, rt
2.2 Reagents: Lithium iodide Solvents: Ethanol ,  Water ;  12 - 24 h, reflux
2.3 Reagents: Hydrochloric acid Solvents: Water ;  < pH 7, rt
Reference
Casting heteracalixarenes from calixarene templates: a unique synthetic strategy
Patel, Mitesh H.; et al, Chemical Communications (Cambridge, 2009, (5), 586-588

Production Method 10

Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: Acetone ;  10 - 24 h, reflux
2.1 Reagents: Sulfur dichloride Solvents: Dichloromethane ;  2 h, 0 °C; 2 h, reflux; reflux → rt
2.2 Reagents: Water ;  0 °C
3.1 Solvents: Ethanol ;  10 min, rt
3.2 Reagents: Lithium iodide Solvents: Ethanol ,  Water ;  12 - 24 h, reflux
3.3 Reagents: Hydrochloric acid Solvents: Water ;  < pH 7, rt
Reference
Casting heteracalixarenes from calixarene templates: a unique synthetic strategy
Patel, Mitesh H.; et al, Chemical Communications (Cambridge, 2009, (5), 586-588

Production Method 11

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  6 - 14 h, reflux
2.1 Reagents: Sodium carbonate Solvents: Acetone ;  10 - 24 h, reflux
3.1 Reagents: Sulfur dichloride Solvents: Dichloromethane ;  2 h, 0 °C; 2 h, reflux; reflux → rt
3.2 Reagents: Water ;  0 °C
4.1 Solvents: Ethanol ;  10 min, rt
4.2 Reagents: Lithium iodide Solvents: Ethanol ,  Water ;  12 - 24 h, reflux
4.3 Reagents: Hydrochloric acid Solvents: Water ;  < pH 7, rt
Reference
Casting heteracalixarenes from calixarene templates: a unique synthetic strategy
Patel, Mitesh H.; et al, Chemical Communications (Cambridge, 2009, (5), 586-588

Production Method 12

Reaction Conditions
1.1 Solvents: Acetone ;  4 h, reflux
2.1 Reagents: Sodium carbonate Solvents: Acetone ;  10 - 24 h, reflux
3.1 Reagents: Sulfur dichloride Solvents: Dichloromethane ;  2 h, 0 °C; 2 h, reflux; reflux → rt
3.2 Reagents: Water ;  0 °C
4.1 Solvents: Ethanol ;  10 min, rt
4.2 Reagents: Lithium iodide Solvents: Ethanol ,  Water ;  12 - 24 h, reflux
4.3 Reagents: Hydrochloric acid Solvents: Water ;  < pH 7, rt
Reference
Casting heteracalixarenes from calixarene templates: a unique synthetic strategy
Patel, Mitesh H.; et al, Chemical Communications (Cambridge, 2009, (5), 586-588

Production Method 13

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Water ;  rt → 120 °C; 1 h, 200 °C; 1 h, 200 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  30 min, rt
Reference
A more benign approach to the synthesis of calixarenes
Makha, Mohamed; et al, Green Chemistry, 2004, 6(3), 158-160

Production Method 14

Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: Tetralin
Reference
Improved synthesis of 5,11,17,23,29-penta-t-butylcalix[5]arene-31,32,33,34,35-pentol and immobilization of the conformation by O-alkylation
Iwamoto, Koji; et al, Bulletin of the Chemical Society of Japan, 1994, 67(5), 1499-502

Production Method 15

Reaction Conditions
1.1 Reagents: Magnesium triflate Solvents: Dichloromethane ;  30 min, 120 °C
Reference
Do Commercially Available Metal Salts Mediate Calixarene Formation via Hydrogen-Bonded Dimers?
Bew, Sean P.; et al, Journal of Organic Chemistry, 2011, 76(17), 7076-7083

Production Method 16

Reaction Conditions
1.1 Catalysts: Ferrocenium tetrafluoroborate Solvents: 1,3,5-Trioxane ;  30 min, 120 °C
Reference
Synthesis and reactions of calixarenes using microwave irradiation
Bew, Sean P.; et al, Polymer Preprints (American Chemical Society, 2008, 49(2), 957-958

4-tert-Butylcalix5arene Raw materials

4-tert-Butylcalix5arene Preparation Products

Additional information on 4-tert-Butylcalix5arene

4-Tert-Butylcalix5arene: A Comprehensive Overview

The compound with CAS No. 81475-22-1, commonly referred to as 4-Tert-butylcalix5arene, is a fascinating molecule that has garnered significant attention in the fields of supramolecular chemistry, materials science, and drug delivery systems. This compound belongs to the broader family of calixarenes, which are bowl-shaped macrocyclic polyethers known for their unique ability to encapsulate guest molecules. The 4-Tert-butylcalix5arene derivative, in particular, has been extensively studied due to its functionalization with bulky tert-butyl groups, which significantly influence its physical and chemical properties.

Calixarenes are synthesized through the condensation of phenol derivatives with formaldehyde or paraformaldehyde in basic conditions. The 4-Tert-butylcalix5arene is derived from the reaction of tert-butylphenol with formaldehyde, followed by acid-catalyzed cyclization. This synthesis route ensures the formation of a rigid macrocyclic structure with five phenolic units, each substituted with a tert-butyl group. The bulky tert-butyl substituents play a crucial role in modulating the molecule's conformational flexibility and its ability to interact with guest molecules.

One of the most notable properties of 4-Tert-butylcalix5arene is its ability to act as a selective receptor for various cations and neutral molecules. This property has been exploited in the development of ion-selective electrodes and sensors for environmental monitoring. Recent studies have demonstrated that 4-Tert-butylcalix5arene can selectively recognize alkali metal ions such as potassium and sodium, making it a valuable tool in analytical chemistry.

In addition to its role in ion recognition, 4-Tert-butylcalix5arene has found applications in catalysis. The molecule's rigid structure and hydrophobic pockets make it an excellent candidate for asymmetric catalysis. For instance, researchers have utilized this calixarene as a chiral catalyst in the synthesis of pharmaceutical intermediates, where it facilitates enantioselective reactions by creating a chiral environment around the reacting species.

The bulky tert-butyl groups also contribute to the molecule's stability under various conditions. This stability has made 4-Tert-butylcalix5arene a popular choice in materials science applications, such as the fabrication of self-assembled monolayers and stimuli-responsive materials. Recent advancements have explored its use in creating responsive surfaces that can change their properties in response to external stimuli like pH or temperature changes.

Another emerging application of 4-Tert-butylcalix5arene is in drug delivery systems. The molecule's ability to encapsulate drugs within its cavity allows for controlled release mechanisms, which can enhance therapeutic efficacy while reducing side effects. Studies have shown that this calixarene can effectively encapsulate hydrophobic drugs, protecting them from premature degradation and delivering them to target sites with high precision.

From a structural perspective, 4-Tert-butylcalix5arene exhibits a bowl-like conformation due to the steric hindrance between the tert-butyl groups and the phenolic units. This conformation is critical for its function as a molecular container. Advanced computational techniques, such as molecular dynamics simulations, have been employed to study the dynamic behavior of this molecule under various conditions. These studies have provided insights into the molecule's flexibility and its ability to adapt to different guest molecules.

The synthesis and characterization of 4-Tert-butylcalix5arene have been well-documented in recent years. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. Additionally, X-ray crystallography has been used to determine its three-dimensional arrangement, providing valuable information about its packing behavior and intermolecular interactions.

Looking ahead, the potential applications of 4-Tert-butylcalix5arene are vast and continue to expand as new research emerges. Its unique combination of structural rigidity, functional versatility, and stability makes it an invaluable tool in various scientific disciplines. As researchers continue to explore its properties and applications, 4-Tert-butylcalix5arene is poised to play an increasingly important role in advancing modern chemistry and materials science.

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